Cas no 78998-29-5 (2-Methyloxazolo[4,5-c]pyridine)

2-Methyloxazolo[4,5-c]pyridine is a heterocyclic compound featuring a fused oxazole-pyridine ring system, which serves as a versatile intermediate in organic synthesis and pharmaceutical research. Its rigid bicyclic structure enhances stability and offers precise reactivity for functionalization, making it valuable in the development of bioactive molecules and ligands. The methyl substitution at the 2-position further modulates electronic properties, improving selectivity in coupling reactions. This compound is particularly useful in medicinal chemistry for constructing nitrogen-rich scaffolds with potential applications in drug discovery. Its high purity and well-defined structure ensure reproducibility in synthetic pathways, supporting advanced research in agrochemicals and material science.
2-Methyloxazolo[4,5-c]pyridine structure
78998-29-5 structure
Product Name:2-Methyloxazolo[4,5-c]pyridine
CAS No:78998-29-5
MF:C7H6N2O
MW:134.13534116745
MDL:MFCD08692338
CID:828115
PubChem ID:14666224
Update Time:2025-06-07

2-Methyloxazolo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyloxazolo[4,5-c]pyridine
    • 2-methyl-[1,3]oxazolo[4,5-c]pyridine
    • 2-Methyl-oxazolo[4,5-c]pyridine
    • OXAZOLO[4,5-C]PYRIDINE, 2-METHYL-
    • 2-methyloxazolo<4,5-c>pyridine
    • MNEWMWOJTJIXFU-UHFFFAOYSA
    • 78998-29-5
    • CS-0005598
    • MNEWMWOJTJIXFU-UHFFFAOYSA-
    • MNEWMWOJTJIXFU-UHFFFAOYSA-N
    • SCHEMBL4163580
    • AS-47366
    • AC-27236
    • 2-methyl[1,3]oxazolo[4,5-c]pyridine
    • InChI=1/C7H6N2O/c1-5-9-6-4-8-3-2-7(6)10-5/h2-4H,1H3
    • A904313
    • FT-0758599
    • SY130002
    • F13462
    • MFCD08692338
    • AKOS016006938
    • DTXSID90562783
    • 2-Methyloxazolo[4,5-c]pyridine (ACI)
    • DA-17074
    • MDL： MFCD08692338
    • Inchi： 1S/C7H6N2O/c1-5-9-6-4-8-3-2-7(6)10-5/h2-4H,1H3
    • InChI Key： MNEWMWOJTJIXFU-UHFFFAOYSA-N
    • SMILES： N1C=C2C(OC(C)=N2)=CC=1

Computed Properties

  • Exact Mass: 134.04800
  • Monoisotopic Mass: 134.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.229
  • Melting Point: 47-50 ºC
  • Boiling Point: 232 ºC
  • Flash Point: 99 ºC
  • PSA: 38.92000
  • LogP: 1.53120

2-Methyloxazolo[4,5-c]pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyloxazolo[4,5-c]pyridine Pricemore >>

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abcr
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2-Methyloxazolo[4,5-c]pyridine; .
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2-Methyloxazolo[4,5-c]pyridine Production Method

Production Method 1

5435-54-1 5435-54-1
78998-29-5 78998-29-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
1.2 Reagents: Acetic anhydride
Reference
A novel preparation of thiazolo[5,4-c]pyridines and the synthesis of some imidazo[4,5-c]pyridines and oxazolo[4,5-c]pyridines
Katner, Allen S.; Brown, Raymond F., Journal of Heterocyclic Chemistry, 1990, 27(3), 563-6

2-Methyloxazolo[4,5-c]pyridine Raw materials

2-Methyloxazolo[4,5-c]pyridine Preparation Products

2-Methyloxazolo[4,5-c]pyridine Related Literature

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